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Compound of Interest

Compound Name: D-Erythrose-4-13C

Cat. No.: B12407368 Get Quote

Essential Safety and Handling of D-Erythrose-4-13C
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the personal protective equipment (PPE),

operational handling, and disposal of D-Erythrose-4-13C, a stable isotope-labeled

carbohydrate.

Personal Protective Equipment (PPE)
When handling D-Erythrose-4-13C, adherence to standard laboratory safety protocols is

crucial. Although D-Erythrose is not classified as a hazardous substance, appropriate PPE

should be worn to prevent potential contact and ensure personal safety.[1]
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or other suitable

material.

Eye Protection
Safety glasses with side

shields

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Skin and Body Laboratory coat
Standard lab coat to prevent

skin exposure.[1]

Respiratory Not generally required

Use in a well-ventilated area. If

dusts or aerosols may be

generated, use a NIOSH-

approved respirator.

Operational Handling and Storage
Proper handling and storage are vital to maintain the integrity of D-Erythrose-4-13C and

ensure a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[1][2]

Do not breathe in mist, vapors, or spray.[1][2]

Ensure adequate ventilation in the work area.[1]

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed.[2]

Store in a dry and well-ventilated place.

For long-term stability, refrigeration is recommended.[2]
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Disposal Plan
D-Erythrose-4-13C is a stable isotope-labeled compound and is not radioactive.[3][4]

Therefore, its disposal does not require special radiological waste procedures.

Disposal Guidelines:

Dispose of the compound in accordance with local, state, and federal regulations for non-

hazardous chemical waste.

The waste from stable isotope-labeled compounds is generally treated similarly to common

chemical waste.[4]

Avoid mixing with radioactive waste.[3][4]

For spills, absorb with an inert material such as sand or silica gel and place in a suitable,

closed container for disposal.[1][2]

Visual Workflow for Safe Handling
The following diagram illustrates the key procedural steps for the safe handling of D-
Erythrose-4-13C from receipt to disposal.
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Caption: Workflow for the safe handling of D-Erythrose-4-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. moravek.com [moravek.com]

4. How to Dispose the Waste from Isotope Labeling [bocsci.com]

To cite this document: BenchChem. [Personal protective equipment for handling D-
Erythrose-4-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407368#personal-protective-equipment-for-
handling-d-erythrose-4-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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